Cas no 1215474-10-4 (2,2-difluoro-2-(3-methylpyridin-2-yl)acetic acid)

2,2-Difluoro-2-(3-methylpyridin-2-yl)acetic acid is a fluorinated pyridine derivative with a carboxylic acid functional group, offering unique reactivity due to the presence of difluoromethyl and heteroaromatic moieties. Its structural features make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorine-containing motifs that enhance metabolic stability and bioavailability. The compound’s acidity and electron-deficient pyridine ring facilitate selective transformations, such as nucleophilic substitutions or metal-catalyzed couplings. Its high purity and well-defined stereochemistry ensure reproducibility in complex synthetic routes. This compound is particularly useful in the development of bioactive molecules, where fluorination is critical for optimizing physicochemical properties.

2,2-difluoro-2-(3-methylpyridin-2-yl)acetic acid structure

1215474-10-4 structure

Product Name:2,2-difluoro-2-(3-methylpyridin-2-yl)acetic acid

CAS No:1215474-10-4

MF:C₈H₇F₂NO₂

MW:187.143489122391

MDL:MFCD12827867

CID:4686483

PubChem ID:51063789

Update Time:2025-05-27

2,2-difluoro-2-(3-methylpyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- Difluoro(3-methylpyridin-2-yl)acetic acid
- 2,2-difluoro-2-(3-methylpyridin-2-yl)acetic acid
- RWPLHBNDIGHOGZ-UHFFFAOYSA-N
- SBB052983
- FCH1157131
- 2,2-difluoro-2-(3-methyl(2-pyridyl))acetic acid
- MDL： MFCD12827867
- Inchi： 1S/C8H7F2NO2/c1-5-3-2-4-11-6(5)8(9,10)7(12)13/h2-4H,1H3,(H,12,13)
- InChI Key： RWPLHBNDIGHOGZ-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(C1C(C)=CC=CN=1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 208
Topological Polar Surface Area: 50.2

2,2-difluoro-2-(3-methylpyridin-2-yl)acetic acid Pricemore >>

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Matrix Scientific	082377-1g	Difluoro(3-methylpyridin-2-yl)acetic acid, 95%	1215474-10-4	95%	1g	$524.00	2023-09-08
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